Cas no 23195-62-2 (2-(1H-1,2,4-Triazol-3-YL)pyridine)

• Product Name: 2-(1H-1,2,4-Triazol-3-YL)pyridine
• CAS No: 23195-62-2
• MF: C₇H₆N₄
• MW: 146.14934015274
• MDL: MFCD13188589
• CID: 1036230
• PubChem ID: 10898842
• Update Time: 2025-05-20

2-(1H-1,2,4-Triazol-3-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-Triazol-3-yl)pyridine
• 2-(1h-1,2,4-triazol-5-yl)pyridine
• 5-(pyridin-2-yl)-2H-1,2,4-triazole
• 2-(1H-[1,2,4]triazol-3-yl)pyridine
• 2-(1H-[1,2,4]triazol-3-yl)-pyridine
• 2-(1H-1,2,4-triazol-3-yl)pyridine(SALTDATA: FREE)
• 2-(triazol-3-yl)pyridine
• 3-(2-pyridyl)-1,2,4-triazole
• 3-(pyridin-2-yl)-1H-1,2,4-triazole
• 3-(pyridine-2'-yl)-1,2,4-triazole
• Ambcb4035532
• CTK0J5794
• SureCN2476969
• SureCN2816133
• SureCN9908934
• 2-(2H-[1,2,4]Triazol-3-yl)-pyridine
• 3-(2-Pyridyl)-1H-1,2,4-triazole
• 2-(2H-1,2,4-Triazol-3-yl)pyridine
• 3-(Pyridin-2-yl)-1,2,4-triazole
• Pyridine, 2-(1H-1,2,4-triazol-3-yl)-
• PVMLJDLTWMGZAH-UHFFFAOYSA-N
• 2-(1,2,4-triazol-3-yl)pyridine
• BDBM50444572
• 7886AD
• 5-(pyridine-2-yl)-1,2,4-triazole
• VP12627
• QC
• DS-4725
• SCHEMBL2476969
• Z1201627039
• Pyridine, 2-(1H-1,2,4-triazol-5-yl)-
• SY056610
• A852661
• SCHEMBL12087395
• 2-(4h-1,2,4-triazol-3-yl)pyridine
• 2-(1H-1,2,4-Eysso-3->>u)ssAa currency
• SCHEMBL9908934
• MFCD13188589
• 2-(1H-1,2,4-Triazol-3-yl)pyridine, 97%
• 3-(2-PYRIDINYL)-1H-1,2,4-TRIAZOLE
• AKOS005173596
• P2100
• YSWG423
• CHEMBL3099707
• 23195-62-2
• DTXSID80447550
• CS-0012683
• EN300-113700
• ALBB-012322
• 2-(1H-1,2,4-Triazol-3-YL)pyridine

• MDL： MFCD13188589
• Inchi： 1S/C7H6N4/c1-2-4-8-6(3-1)7-9-5-10-11-7/h1-5H,(H,9,10,11)
• InChI Key： PVMLJDLTWMGZAH-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=NC=N1

Computed Properties

• Exact Mass: 146.05938
• Monoisotopic Mass: 146.059246208 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 146.15
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5

Experimental Properties

• Color/Form: No data available
• Density: 1.296
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: 377.0±34.0 °C at 760 mmHg
• Flash Point: 189.4±18.6 °C
• PSA: 54.46
• λmax: 280(lit.)

2-(1H-1,2,4-Triazol-3-YL)pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(1H-1,2,4-Triazol-3-YL)pyridine

Comprehensive Overview of 2-(1H-1,2,4-Triazol-3-YL)pyridine (CAS No. 23195-62-2): Properties, Applications, and Industry Insights

2-(1H-1,2,4-Triazol-3-YL)pyridine (CAS No. 23195-62-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound combines a pyridine ring with a 1,2,4-triazole moiety, offering versatile chemical reactivity and biological activity. Researchers and industry professionals frequently search for terms like "2-(1H-1,2,4-Triazol-3-YL)pyridine synthesis", "CAS 23195-62-2 applications", and "triazole-pyridine derivatives", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₇H₆N₄, highlights its nitrogen-rich composition, which contributes to its ability to form hydrogen bonds and interact with biological targets. Recent studies emphasize its potential as a building block for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. With the rise of AI-driven molecular design, queries such as "computational modeling of triazole-pyridine compounds" have surged, underscoring the intersection of traditional chemistry and cutting-edge technology.

In agrochemical applications, 2-(1H-1,2,4-Triazol-3-YL)pyridine derivatives are explored for their plant growth regulation and pest resistance properties. The compound's stability under environmental conditions makes it a candidate for sustainable crop protection solutions, aligning with global trends like "green chemistry in agriculture". Analytical techniques such as HPLC and NMR are commonly employed to characterize its purity and structural integrity, topics frequently searched by quality control specialists.

From a commercial perspective, suppliers and manufacturers often highlight CAS 23195-62-2 in catalogs for high-purity intermediates. The demand for customized synthesis services has also increased, driven by pharmaceutical companies seeking tailored heterocyclic compounds. Regulatory compliance, including REACH and GMP standards, is another critical aspect discussed in industry forums, ensuring safe handling and scalability.

Emerging trends like bioisosteric replacement strategies in medicinal chemistry further elevate the importance of this compound. Researchers are investigating its role in replacing traditional scaffolds to enhance drug efficacy and reduce side effects. Educational platforms and patent databases reveal growing interest in "structure-activity relationships of triazole-pyridines", making it a focal point for academic and industrial R&D collaborations.

In summary, 2-(1H-1,2,4-Triazol-3-YL)pyridine (CAS No. 23195-62-2) represents a multifaceted tool in synthetic and applied chemistry. Its integration into drug development pipelines and agrochemical innovations underscores its value, while advancements in computational chemistry continue to unlock new possibilities. As sustainability and precision medicine gain traction, this compound is poised to remain at the forefront of scientific inquiry.